Cas no 321329-77-5 (1-(3,5-Dinitro-phenyl)-1H-pyrrole)

• Product Name: 1-(3,5-Dinitro-phenyl)-1H-pyrrole
• CAS No: 321329-77-5
• MF: C₁₀H₇N₃O₄
• MW: 233.180281877518
• CID: 3151068
• PubChem ID: 17382141
• Update Time: 2025-04-21

1-(3,5-Dinitro-phenyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Dinitro-phenyl)-1H-pyrrole
• 1H-Pyrrole, 1-(3,5-dinitrophenyl)-
• NXFBNYABTSUFNB-UHFFFAOYSA-N
• SCHEMBL6140974
• 1-(3,5-dinitrophenyl)pyrrole
• 321329-77-5
• STK341368
• N-(3,5-dinitrophenyl)azole
• DB-215515
• AKOS003341955
• 1-(3,5-dinitrophenyl)-1H-pyrrole

• Inchi： 1S/C10H7N3O4/c14-12(15)9-5-8(11-3-1-2-4-11)6-10(7-9)13(16)17/h1-7H
• InChI Key： NXFBNYABTSUFNB-UHFFFAOYSA-N
• SMILES： N1(C2=CC([N+]([O-])=O)=CC([N+]([O-])=O)=C2)C=CC=C1

Computed Properties

• Exact Mass: 233.04365571Da
• Monoisotopic Mass: 233.04365571Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 96.6Ų